Cas no 1186527-19-4 (Benzoic acid, 3,4-dihydroxy-5-methoxy-, (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester)

Benzoic acid, 3,4-dihydroxy-5-methoxy-, (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester structure

1186527-19-4 structure

Product Name:Benzoic acid, 3,4-dihydroxy-5-methoxy-, (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester

CAS No:1186527-19-4

MF:C₂₄H₂₂O₁₁

MW:486.424888134003

CID:6641163

Update Time:2024-01-29

Benzoic acid, 3,4-dihydroxy-5-methoxy-, (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3,4-dihydroxy-5-methoxy-, (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
- Inchi： 1S/C24H22O11/c1-32-18-5-10(3-15(27)21(18)29)23-20(9-13-14(26)7-12(25)8-17(13)34-23)35-24(31)11-4-16(28)22(30)19(6-11)33-2/h3-8,20,23,25-30H,9H2,1-2H3/t20-,23-/m1/s1
- InChI Key： NDCWECYTZITVIN-NFBKMPQASA-N
- SMILES： C(O[C@@H]1CC2=C(O)C=C(O)C=C2O[C@@H]1C1=CC(OC)=C(O)C(O)=C1)(=O)C1=CC(OC)=C(O)C(O)=C1

Experimental Properties

Density: 1.67±0.1 g/cm3(Predicted)
Boiling Point: 825.8±65.0 °C(Predicted)
pka: 7.92±0.25(Predicted)

Benzoic acid, 3,4-dihydroxy-5-methoxy-, (2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester Production Method

Production Method 1

989-51-5

9033-25-4

1186527-19-4

298700-56-8

224434-07-5

173484-92-9

83104-87-4

Reaction Conditions

1.1 Reagents: Magnesium chloride , Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ; 1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase

Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106